Farnesol Farnesol Farnesol is a farnesane sesquiterpenoid that is dodeca-2,6,10-triene substituted by methyl groups at positions 3, 7 and 11 and a hydroxy group at position 1. It has a role as a plant metabolite, a fungal metabolite and an antimicrobial agent. It is a farnesane sesquiterpenoid, a primary alcohol and a polyprenol.
trans,trans-Farnesol is a natural product found in Humulus lupulus, Pinus densiflora, and other organisms with data available.
(2-trans,6-trans)-Farnesol is a metabolite found in or produced by Saccharomyces cerevisiae.
A colorless liquid extracted from oils of plants such as citronella, neroli, cyclamen, and tuberose. It is an intermediate step in the biological synthesis of cholesterol from mevalonic acid in vertebrates. It has a delicate odor and is used in perfumery. (From McGraw-Hill Dictionary of Scientific and Technical Terms, 5th ed)
Brand Name: Vulcanchem
CAS No.: 106-28-5
VCID: VC21102129
InChI: InChI=1S/C15H26O/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-16/h7,9,11,16H,5-6,8,10,12H2,1-4H3/b14-9+,15-11+
SMILES: CC(=CCCC(=CCCC(=CCO)C)C)C
Molecular Formula: C15H26O
Molecular Weight: 222.37 g/mol

Farnesol

CAS No.: 106-28-5

Cat. No.: VC21102129

Molecular Formula: C15H26O

Molecular Weight: 222.37 g/mol

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Farnesol - 106-28-5

Specification

Description Farnesol is a farnesane sesquiterpenoid that is dodeca-2,6,10-triene substituted by methyl groups at positions 3, 7 and 11 and a hydroxy group at position 1. It has a role as a plant metabolite, a fungal metabolite and an antimicrobial agent. It is a farnesane sesquiterpenoid, a primary alcohol and a polyprenol.
trans,trans-Farnesol is a natural product found in Humulus lupulus, Pinus densiflora, and other organisms with data available.
(2-trans,6-trans)-Farnesol is a metabolite found in or produced by Saccharomyces cerevisiae.
A colorless liquid extracted from oils of plants such as citronella, neroli, cyclamen, and tuberose. It is an intermediate step in the biological synthesis of cholesterol from mevalonic acid in vertebrates. It has a delicate odor and is used in perfumery. (From McGraw-Hill Dictionary of Scientific and Technical Terms, 5th ed)
CAS No. 106-28-5
Molecular Formula C15H26O
Molecular Weight 222.37 g/mol
IUPAC Name (2E,6E)-3,7,11-trimethyldodeca-2,6,10-trien-1-ol
Standard InChI InChI=1S/C15H26O/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-16/h7,9,11,16H,5-6,8,10,12H2,1-4H3/b14-9+,15-11+
Standard InChI Key CRDAMVZIKSXKFV-YFVJMOTDSA-N
Isomeric SMILES CC(=CCC/C(=C/CC/C(=C/CO)/C)/C)C
SMILES CC(=CCCC(=CCCC(=CCO)C)C)C
Canonical SMILES CC(=CCCC(=CCCC(=CCO)C)C)C
Boiling Point 283.00 to 284.00 °C. @ 760.00 mm Hg
Colorform Colorless liquid
Slightly yellow liquid
Melting Point < 25 °C

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